5-(Benzyloxy)-2-iodophenol
Overview
Description
5-(Benzyloxy)-2-iodophenol, also known as 5-benzyloxy-2-iodophenol or 5-BZIP, is an organoiodine compound that has been used in a variety of scientific research applications. This compound has a wide range of biological, biochemical, and physiological effects, and has been used in lab experiments to examine these effects.
Scientific Research Applications
Catalysis and Synthesis
- 5-(Benzyloxy)-2-iodophenol is utilized in the synthesis of various organic compounds. For instance, indium(III)-catalyzed cyclotrimerization of alkynes in the presence of 2-iodophenol yields 1,3,5-substituted benzenes, which is significant in green chemistry due to its regioselectivity and atom economy (Xu et al., 2011).
Pharmaceutical Synthesis
- In pharmaceutical research, this compound derivatives have been synthesized for studying multidrug resistance. For example, a study on the synthesis and pharmacological activity of 5-hydroxy and 5-benzyloxy derivatives of propafenone, an antiarrhythmic drug, demonstrated the method's potential in modulating drug resistance (Chiba et al., 1997).
Heterocyclic Compound Synthesis
- This chemical is also instrumental in the synthesis of heterocyclic compounds, such as benzoxepines and benzofurans, through processes like Rhodium(III)-catalyzed C-H functionalization of o-vinylphenols (Seoane et al., 2014) and palladium-catalyzed cyclocarbonylation of o-iodophenols (Larksarp & Alper, 1999).
Green Chemistry
- Its application in green chemistry is further emphasized in the synthesis of benzo[b]furan derivatives via an environmentally friendly process. This involves the reaction of 2-iodophenols and arylacetylenes in water catalyzed by palladium nanoparticles in open air, showcasing a ligand- and copper-free aerobic condition (Saha et al., 2010).
Organic Chemistry
- In organic chemistry, it is used in the synthesis of diverse benzo-fused heterocycles, like 2,3-dihydroindoles and tetrahydroquinolines. This process represents a formal radical cyclization onto aromatic rings, contributing to the field of organic synthesis (Clive et al., 2008).
Antioxidant Studies
- This compound and its derivatives are also explored in studies investigating their antioxidant properties. For example, phenolic derivatives like 5-aminosalicylate, closely related to this compound, have been studied as inhibitors of membrane lipid peroxidation and as peroxyl radical scavengers, contributing to the understanding of antioxidant mechanisms (Dinis et al., 1994).
properties
IUPAC Name |
2-iodo-5-phenylmethoxyphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11IO2/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTLGGOFJAHCFGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2)I)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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